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Compound of Interest

Compound Name: 5-Bromo-2-ethoxypyridine

Cat. No.: B189575 Get Quote

An In-Depth Technical Guide to 5-Bromo-2-ethoxypyridine

For researchers, scientists, and professionals in drug development, 5-Bromo-2-
ethoxypyridine is a versatile chemical compound with significant applications in organic

synthesis and pharmaceutical development. This guide provides a comprehensive overview of

its core properties and its role as a key building block in the creation of biologically active

molecules.

Core Chemical Properties
5-Bromo-2-ethoxypyridine is distinguished by a pyridine ring functionalized with a bromine

atom at the 5-position and an ethoxy group at the 2-position. This unique structure enhances its

reactivity and selectivity, making it a valuable reagent in various chemical transformations.

A summary of its key quantitative data is presented below:
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Property Value

Molecular Formula C₇H₈BrNO[1][2][3]

Molecular Weight 202.05 g/mol [1][2]

CAS Number 55849-30-4[1][2]

Melting Point 32-38 °C[1]

Appearance Yellow crystalline powder[1]

Purity ≥ 99% (HPLC)[1]

PubChem ID 817237[1]

Applications in Research and Development
The distinct structural features of 5-Bromo-2-ethoxypyridine make it an important

intermediate in several fields:

Synthetic Chemistry: It serves as a fundamental building block for synthesizing a range of

pharmaceuticals and agrochemicals.[1]

Medicinal Chemistry: This compound is utilized in the design and development of novel,

biologically active compounds, including potential anti-cancer, antimicrobial, and anti-

inflammatory agents.[1]

Material Science: It can be incorporated into polymers and coatings to enhance their

durability and resistance to environmental factors.[1]

Experimental Protocols
Detailed experimental protocols involving 5-Bromo-2-ethoxypyridine are highly application-

specific and are typically developed within the context of a particular synthetic goal. However, a

general workflow for its use in a cross-coupling reaction, a common application for such bromo-

aromatic compounds, would broadly involve the following stages. It is imperative to consult

peer-reviewed scientific literature for precise, validated experimental conditions.
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Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a reaction vessel is

charged with 5-Bromo-2-ethoxypyridine, a suitable coupling partner (e.g., a boronic acid

for a Suzuki coupling), a palladium catalyst, a ligand, and a base in an appropriate solvent.

Reaction Execution: The mixture is heated to the optimal temperature for the specific

reaction, and the progress is monitored using techniques like Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up: Upon completion, the reaction mixture is cooled, and the crude product is extracted

from the aqueous phase using an organic solvent. The organic layers are then combined,

dried, and the solvent is removed under reduced pressure.

Purification: The crude product is purified, typically by column chromatography, to isolate the

desired compound.

Characterization: The final product's identity and purity are confirmed using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Logical Workflow for Compound Characterization
and Application
The following diagram illustrates a generalized workflow from receiving a chemical intermediate

like 5-Bromo-2-ethoxypyridine to its application in a synthetic project.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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